Cas no 17791-51-4 (N(alpha),N-(IM)-Di-boc-L-histidinemethylester)

N(alpha),N-(IM)-Di-boc-L-histidinemethylester is a protected derivative of L-histidine, featuring Boc (tert-butoxycarbonyl) groups on both the alpha-amino and imidazole nitrogen positions, along with a methyl ester at the carboxyl terminus. This compound is widely used in peptide synthesis, where selective deprotection strategies are required to achieve controlled reactivity. The dual Boc protection enhances stability, preventing unwanted side reactions during solid-phase or solution-phase peptide coupling. The methyl ester moiety further facilitates solubility in organic solvents, making it suitable for a range of synthetic applications. Its high purity and well-defined protection profile make it a reliable intermediate for constructing histidine-containing peptides with precision.
N(alpha),N-(IM)-Di-boc-L-histidinemethylester structure
17791-51-4 structure
Product Name:N(alpha),N-(IM)-Di-boc-L-histidinemethylester
CAS No:17791-51-4
MF:C17H27N3O6
MW:369.412784814835
MDL:MFCD03094049
CID:122563
PubChem ID:24879143
Update Time:2025-10-29

N(alpha),N-(IM)-Di-boc-L-histidinemethylester Chemical and Physical Properties

Names and Identifiers

    • L-Histidine,N,3-bis[(1,1-dimethylethoxy)carbonyl]-, methyl ester
    • NA,NIM-BIS-BOC-L-HISTIDINE METHYL ESTER
    • Nα,Nim-Bis-Boc-L-histidine methyl ester
    • tert-butyl 4-[(2S)-3-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-oxopropyl]imidazole-1-carboxylate
    • [Methyl(S)-3[1-(1,1-dimethylethoxycarbonyl)-1-H-imidazol-4-yl]-2-[(1,1-dimethylethoxycarbonyl)amino]propionate
    • A),N-(im)-Di-Boc-L-histidine methyl ester
    • methyl (S)-3-<1-(1,1-dimethylethoxycarbonyl)-1H-imidazol-5-yl>-2-<(1,1-dimethylethoxycarbonyl)amino>propionate
    • N(α), N-(iM)-Di-Boc-L-histidine Methyl ester
    • Boc-L-His(Boc)-OMe
    • (Tert-Butoxy)Carbonyl His(Boc)-OMe
    • Na,N-(im)-Di-BOC-L-histidinemethylester
    • [Methyl(S)-3[1-(1,1-dimethylethoxycarbonyl)-1-H-imidazol-4-yl]-2-[(1,1-dimethylethoxycarbonyl)amino]propionate]
    • [methyl(s)-3[1-(1,1-dimethylethoxycarbonyl)-1-h-imidaral-4-yl]-2-[(1,1-dimethylethoxycarbonyl)amino]propionate]
    • Nα,Nim-Bis-Boc-L-histidine methyl ester99%
    • N(alpha), N-(im)-Di-Boc-L-histidine methyl ester 97%
    • AKOS030627802
    • H10608
    • (S)-tert-Butyl 4-(2-((tert-butoxycarbonyl)amino)-3-methoxy-3-oxopropyl)-1H-imidazole-1-carboxylate
    • SCHEMBL3439706
    • DTXSID50447860
    • N(alpha), N-(im)-Di-Boc-L-histidine methyl ester, 97%
    • tert-butyl 4-[(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-methoxy-3-oxopropyl]-1H-imidazole-1-carboxylate
    • N-(alpha),N-(Im)-Di-Boc-L-histidine methyl ester
    • MFCD03094049
    • ZYCZFTGHOVFXLZ-LBPRGKRZSA-N
    • 20898-43-5
    • N(Alpha),n-(im)-di-boc-l-histidinemethylester
    • 17791-51-4
    • N(alpha), N-(im)-Di-Boc-L-histidine methyl ester
    • GS-5998
    • (S)-tert-Butyl4-(2-((tert-butoxycarbonyl)amino)-3-methoxy-3-oxopropyl)-1H-imidazole-1-carboxylate
    • L-Histidine, N,3-bis[(1,1-dimethylethoxy)carbonyl]-, methyl ester
    • N,1-bis-BOC-histidine methyl ester
    • N( alpha ), N-(im)-Di-Boc-L-histidine methyl ester
    • J-011330
    • N,1-bis-t-butoxycarbonyl-L-histidine methyl ester
    • n(alpha) n-(im)-di-boc-l-histidine
    • N(ALPHA) N-(IM)-DI-BOC-L-HISTIDINE
    • DA-75864
    • N(alpha),N-(IM)-Di-boc-L-histidinemethylester
    • MDL: MFCD03094049
    • Inchi: 1S/C17H27N3O6/c1-16(2,3)25-14(22)19-12(13(21)24-7)8-11-9-20(10-18-11)15(23)26-17(4,5)6/h9-10,12H,8H2,1-7H3,(H,19,22)/t12-/m0/s1
    • InChI Key: ZYCZFTGHOVFXLZ-LBPRGKRZSA-N
    • SMILES: O(C(N[C@H](C(=O)OC)CC1=CN(C=N1)C(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 369.19000
  • Monoisotopic Mass: 369.18998559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.2
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Color/Form: White powder
  • Melting Point: 113-116 °C (lit.)
  • PSA: 112.24000
  • LogP: 2.47950
  • Solubility: Not determined

N(alpha),N-(IM)-Di-boc-L-histidinemethylester Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22; S24/25
  • Safety Term:S22-24/25
  • Storage Condition:2-8°C

N(alpha),N-(IM)-Di-boc-L-histidinemethylester Pricemore >>

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N(alpha),N-(IM)-Di-boc-L-histidinemethylester Production Method

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